Cas no 1536-78-3 (Acetic acid,2,2,2-trifluoro-, 1-methylpropyl ester)

• Product Name: Acetic acid,2,2,2-trifluoro-, 1-methylpropyl ester
• CAS No: 1536-78-3
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• CID: 216146
• PubChem ID: 244758
• Update Time: 2025-04-19

Acetic acid,2,2,2-trifluoro-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-trifluoro-, 1-methylpropyl ester
• butan-2-yl 2,2,2-trifluoroacetate
• 2-butyl trifluoroacetate
• 2-trifluoroacetoxybutane
• AC1L6EEM
• AC1Q4I8R
• AR-1I0906
• butan-2-yl trifluoroacetate
• CTK4C7944
• NSC55883
• sec-BuOAc(f)
• sec-butyl trifluoroacetate
• Trifluor-essigsaeure-sec-butylester
• trifluoro-acetic acid sec-butyl ester
• Trifluoroacetic acid, 2-butyl ester
• trifluoro-acetic acid,1-methylpropyl ester
• Acetic acid, 2,2,2-trifluoro-, 1-Methylpropyl ester
• 1536-78-3
• NSC-55883
• SCHEMBL3681851
• DTXSID10288453
• Acetic acid, trifluoro-, 1-methylpropyl ester

• Inchi： 1S/C6H9F3O2/c1-3-4(2)11-5(10)6(7,8)9/h4H,3H2,1-2H3
• InChI Key： CQESPDFZIFJLII-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC(C)CC)(F)F

Computed Properties

• Exact Mass: 170.05547
• Monoisotopic Mass: 170.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 102.5°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.352
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives